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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding data quality control measures implemented in the European Prevention of
Alzheimer's Dementia (EPAD) study. It is intended for researchers, scientists, and drug
development professionals working with EPAD data.

Frequently Asked Questions (FAQSs)

Q1: What are the primary objectives of the data quality control measures in the EPAD study?
The primary objectives are to ensure the highest possible data quality for disease modeling
and to provide a well-phenotyped "readiness" population for the EPAD Proof-of-Concept (PoC)
trial.[1][2] This involves creating a comprehensive and large dataset to develop accurate
longitudinal models for Alzheimer's disease in its preclinical and prodromal stages.[1][2] The

quality control measures are designed to ensure precision in measuring changes over time,
particularly for cognitive and imaging data.[1]

Q2: What types of data undergo quality control in the EPAD study?

All data collected within the EPAD Longitudinal Cohort Study (LCS) undergo quality control.
This includes:

o Neuroimaging data (MRI): Structural and advanced sequences.[3][4][5]

o Cognitive assessments: The EPAD Neuropsychological Examination (ENE) battery.[1][2]
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o Fluid biomarkers: Cerebrospinal fluid (CSF), blood, urine, and saliva samples.[6][7]
e Genetic assessments: Including APOE genotype.[1]
Q3: How is the quality of MRI data ensured in the EPAD study?

The EPAD study utilizes a semi-automatic, multimodal, and multisite pipeline to curate,
preprocess, and quality control (QC) MRI data.[3][4][5] This pipeline harmonizes the data
structure from different sites and performs standardized preprocessing steps.[3][4][5] A key
component is a semi-automated MRI QC procedure that visualizes and flags images based on
specific quality metrics.[3][4]

Q4: What specific metrics are used for MRI quality control?

Five key QC features were selected as the most informative for image quality, based on
comparison with visual assessment:[3][4][5][8][9][10]

Signal to Noise Ratio (SNR): Measures the strength of the signal relative to the background
noise.

» Contrast to Noise Ratio (CNR): Indicates the ability to distinguish between different tissue
types.

o Coefficient of Joint Variation (CJV): A measure of image homogeneity.

o Foreground-Background Energy Ratio (FBER): Assesses the contrast between the brain and
the background.

Image Quality Rate (IQR): An overall rating of image quality.

Troubleshooting Guides

Issue: | have encountered MRI images that appear to be of poor quality. How were these
handled in the EPAD dataset?

Solution: The EPAD study implemented a semi-automated QC procedure to identify and flag
MRI images of poor or moderate quality.[3][4] For example, in the EPAD v1500.0 data release,
which included 1356 3D T1lw images, 17 images were identified as poor quality and 61 as
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moderate quality.[4][5][8] Researchers using the dataset should be aware of these QC flags
and can choose to exclude these images from their analyses depending on the specific
research question and the tolerance for lower-quality data.

Issue: How can | understand the processing steps applied to the EPAD MRI data | am using?

Solution: The EPAD imaging data processing consists of a standardized pipeline. For a detailed
understanding of the methodologies, researchers should refer to the publications describing the
EPAD image analysis pipeline.[3] The key stages of this pipeline are visualized in the workflow
diagram below. This pipeline includes curation of raw DICOM files, image preprocessing for
core and advanced sequences, the semi-automated QC of processed data, and the
computation of image-derived phenotypes (IDPs).[3]

Data Presentation

Table 1. Summary of MRI Quality Control Findings in EPAD v1500.0 Data Release

Total 3D Tiw Images with Poor Images with
Data Release . .

Images Quality Moderate Quality
EPAD v1500.0 1356 17 61

Data from Lorenzini et
al. (2022)[4][51[8]

Experimental Protocols & Workflows

EPAD MRI Data Quality Control Workflow

The following diagram illustrates the semi-automated pipeline for MRI data processing and
quality control in the EPAD study. This workflow ensures harmonization and standardization of
data from multiple sites.[3]
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Caption: EPAD MRI Data Processing and QC Pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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